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Introduction

K882 is a novel, potent Src inhibitor demonstrating significant anti-tumor activity, particularly in
non-small cell lung cancer (NSCLC) models. As a quinazoline-based stilbene derivative, K882
exerts its effects by binding to the ATP-binding hydrophobic pocket of the Src kinase. This
inhibition blocks key downstream signaling pathways implicated in tumor growth, proliferation,
and survival, including the PISK/Akt/mTOR, Jak1/Stat3, and Ras/MAPK pathways.
Furthermore, K882 has been shown to induce apoptosis and inhibit the anti-apoptotic proteins
XIAP and Survivin.[1] In preclinical evaluations, K882 has shown a promising efficacy and
safety profile, making it a compound of interest for further investigation in cancer therapy.

These application notes provide a detailed protocol for the use of K882 in a mouse xenograft
model based on published preclinical data.

Data Presentation
Table 1: In Vivo Efficacy of K882 in NCI-H358 Xenograft Model
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Data sourced from preclinical studies involving an NCI-H358 xenograft tumor mouse model.[1]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of K882 and the experimental

workflow for its evaluation in a mouse xenograft model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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